Cas no 53883-86-6 (Propane,1,3-dichloro-2-(chloromethoxy)-)

Propane,1,3-dichloro-2-(chloromethoxy)- structure
53883-86-6 structure
Product Name:Propane,1,3-dichloro-2-(chloromethoxy)-
CAS No:53883-86-6
MF:C4H7Cl3O
MW:177.456778764725
CID:366780
PubChem ID:5323877
Update Time:2025-04-19

Propane,1,3-dichloro-2-(chloromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propane,1,3-dichloro-2-(chloromethoxy)-
    • 1,3-Dichlor-2-chlormethoxy-propan
    • 1,3-dichloro-2-(chloromethoxy)propane
    • 1,3-dichloro-2-chloromethoxypropane
    • 1,3-dichloro-2-chloromethoxy-propane
    • Chlormethyl-(β.β'-dichlor-isopropyl)-aether
    • InChI=1/C4H7Cl3O/c5-1-4(2-6)8-3-7/h4H,1-3H
    • 53883-86-6
    • SCHEMBL7781320
    • DTXSID90415841
    • 1,4-dichloro-3-chloromethyl-2-oxabutane
    • Inchi: 1S/C4H7Cl3O/c5-1-4(2-6)8-3-7/h4H,1-3H2
    • InChI Key: PGDSPXTUIGPRJZ-UHFFFAOYSA-N
    • SMILES: ClCC(CCl)OCCl

Computed Properties

  • Exact Mass: 175.95600
  • Monoisotopic Mass: 175.956248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 46.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.386 g/cm3 (20 ºC)
  • Boiling Point: 95-96 ºC (17 Torr)
  • Flash Point: 89.8±23.3 ºC,
  • Refractive Index: 1.481 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (11 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 2.04550
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